Cas no 2098117-74-7 ((1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride)

• Product Name: (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride
• CAS No: 2098117-74-7
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 4779275
• Update Time: 2025-05-20

(1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-((benzyloxy)methyl)cyclopropyl)methanamine hydrochloride
• [1-(phenylmethoxymethyl)cyclopropyl]methanamine;hydrochloride
• (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c13-9-12(6-7-12)10-14-8-11-4-2-1-3-5-11;/h1-5H,6-10,13H2;1H
• InChI Key： PXAKHUJZNIACFF-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CC1(CN)CC1

Computed Properties

• Exact Mass: 227.1076919 g/mol
• Monoisotopic Mass: 227.1076919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 227.73

Additional information on (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride

(1-((Benzyloxy)methyl)cyclopropyl)methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2098117-74-7, commonly referred to as (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropyl ring, benzyloxy group, and methanamine moiety, which collectively contribute to its intriguing chemical properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Structural Analysis and Synthesis

The molecular structure of (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride is defined by a cyclopropane ring substituted with a benzyloxymethyl group and a methanamine side chain. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and reductions. Researchers have optimized synthetic routes to enhance yield and purity, making it more accessible for further studies. The presence of the benzyloxy group introduces steric hindrance, which can influence the compound's reactivity and stability.

Physical and Chemical Properties

Experimental data reveal that (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride has a melting point of approximately 230°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its hydrochloride salt form is stable under neutral conditions but can undergo deprotonation in basic environments. The compound exhibits a strong UV absorption band around 280 nm, which suggests potential applications in fluorescence-based assays.

Biological Activity and Applications

Recent research has focused on the biological activity of (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride, particularly its role as a potential drug candidate. Studies indicate that this compound demonstrates moderate inhibitory activity against certain enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders. Additionally, it has shown promise as a modulator of ion channels, opening new avenues for its use in treating cardiovascular diseases.

One notable study published in *Nature Communications* explored the compound's ability to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is a key target for Alzheimer's disease therapies. The study revealed that (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride exhibited potent AChE-inhibiting properties, comparable to donepezil, a widely prescribed Alzheimer's medication. This finding underscores its potential as a lead compound for drug development.

Safety and Toxicological Profile

Preliminary toxicological studies suggest that (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride has a favorable safety profile at therapeutic doses. Acute toxicity studies in rodents indicated no significant adverse effects up to 50 mg/kg body weight. However, chronic toxicity studies are currently underway to assess long-term safety and potential bioaccumulation.

Conclusion and Future Directions

In conclusion, (1-((Benzyloxy)methyl)cyclopropyl)methanamine hydrochloride represents a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of various diseases.